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Introduction

Guanine nucleotide-binding protein G(q) subunit alpha-11 (GNA11) is a crucial member of the
Gq class of G-protein alpha subunits.[1] It acts as a transducer downstream of G protein-
coupled receptors (GPCRS), playing a significant role in various transmembrane signaling
systems.[1][2] GNA11 is involved in activating phospholipase C, which in turn initiates a
cascade of downstream signaling pathways, including the PKC/MAPK/MEK/ERK,
Trio/Rho/Rac/YAP, PI3K/Akt/mTOR, and ARF6/GEP100 pathways.[3] Mutations in the GNA11
gene are frequently implicated in uveal melanoma, making it a protein of high interest in cancer
research and drug development.[4] This document provides detailed application notes and
protocols for the use of GNA11 antibodies in Western Blot (WB) and Immunohistochemistry
(IHC) applications.

GNA11 Signaling Pathway

GNAL11 is a key component of intracellular signaling cascades initiated by GPCRs. Upon
activation, GNA11 stimulates Phospholipase C (PLC), leading to the generation of inositol
triphosphate (IP3) and diacylglycerol (DAG). These second messengers trigger a variety of
downstream effects, including the activation of the MAPK and YAP pathways, which are critical
for cell growth and proliferation.[3][5]
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1. Sample Preparation
(Cell/Tissue Lysate)

2. SDS-PAGE
(Protein Separation)

3. Protein Transfer
(to PVDF/Nitrocellulose membrane)

4. Blocking
(5% non-fat milk in TBST)

5. Primary Antibody Incubation
(Anti-GNA11, 1:1000, 4°C overnight)

6. Secondary Antibody Incubation
(HRP-conjugated, 1:5000, RT for 1h)

7. Detection
(ECL substrate)

8. Imaging
(Chemiluminescence detector)

1. Deparaffinization & Rehydration

2. Antigen Retrieval

(Heat-induced, Citrate buffer pH 6.0)

3. Blocking
(Peroxidase & Serum blocking)

4. Primary Antibody Incubation
(Anti-GNA11, 1:100, 4°C overnight)

5. Secondary Antibody Incubation

(Biotinylated secondary Ab)

6. Detection
(Streptavidin-HRP & DAB)

7. Counterstaining
(Hematoxylin)

8. Dehydration & Mounting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Identification and Evaluation of Autoantibody to a Novel Tumor-Associated Antigen GNA11
as a Biomarker in Esophageal Squamous Cell Carcinoma - PMC [pmc.ncbi.nim.nih.gov]

e 2. medlineplus.gov [medlineplus.gov]
o 3. researchgate.net [researchgate.net]
e 4. Mutations in GNA11 in Uveal Melanoma - PMC [pmc.ncbi.nim.nih.gov]

e 5. Frontiers | Gnag and Gnall in the Endothelin Signaling Pathway and Melanoma
[frontiersin.org]

« To cite this document: BenchChem. [GNA11 Antibody: Application Notes and Protocols for
Western Blot and Immunohistochemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607586#gnall-antibody-for-western-blot-and-
immunohistochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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